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Compound of Interest

Compound Name: MEN 10207 acetate

Cat. No.: B15605603 Get Quote

Essential Safety and Handling Guide for MEN
10207 Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling

MEN 10207 acetate, a research-grade peptide. The following procedural guidance is designed

to ensure the safe handling, storage, and disposal of this compound, fostering a secure

laboratory environment. Although MEN 10207 acetate is not classified as a hazardous

substance under the Globally Harmonized System (GHS), it is crucial to treat all research

chemicals with a high degree of caution, as their toxicological properties may not be fully

understood.[1]

Key Compound Data
The following table summarizes the known quantitative data for MEN 10207 acetate.
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Property Value

Molecular Formula C₅₉H₇₂N₁₄O₁₂

Molecular Weight 1169.29 g/mol

Purity ≥98%

Appearance Solid

Solubility ≥10 mg/mL in DMSO, 0.1-1 mg/mL in ethanol

Storage (Solid) -20°C for up to 3 years

Storage (In Solution) -80°C for up to 1 year

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety is paramount when handling any research

compound. The following PPE is mandatory when working with MEN 10207 acetate to

minimize exposure risk.

Lab Coat: A standard lab coat should be worn to protect against incidental splashes and

contact with the skin.

Gloves: Disposable nitrile gloves are required. It is crucial to inspect gloves for any tears or

perforations before use. If contact with the compound occurs, remove and dispose of the

gloves immediately, then wash your hands thoroughly.[2] The exact breakthrough time for

gloves should be confirmed with the manufacturer.[1]

Eye Protection: Safety glasses with side shields are the minimum requirement to protect

from splashes or airborne particles.

Experimental Protocol: Reconstitution of MEN
10207 Acetate
This protocol details the step-by-step procedure for dissolving lyophilized MEN 10207 acetate
to prepare a stock solution. This process should be conducted in a sterile environment, such as

a laminar flow hood, to prevent contamination.
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Materials:

Vial of lyophilized MEN 10207 acetate

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Sterile, calibrated pipettes and tips

Vortex mixer

Personal Protective Equipment (PPE)

Procedure:

Preparation: Don all required PPE. Sanitize the workspace, pipettes, and any other

equipment that will come into contact with the peptide or solvent.

Equilibration: Remove the vial of MEN 10207 acetate from the -20°C freezer and allow it to

equilibrate to room temperature for at least 15-20 minutes. This critical step prevents

condensation from forming inside the vial upon opening, which could degrade the peptide.

Solvent Addition: Based on the desired final concentration, carefully calculate the required

volume of DMSO. For example, to create a 10 mg/mL stock solution from a 1 mg vial of

peptide, you would add 100 µL of DMSO.

Dissolution: Gently add the calculated volume of DMSO to the vial containing the lyophilized

peptide. Avoid vigorous shaking or vortexing, as this can cause the peptide to aggregate or

degrade. Instead, gently swirl the vial or slowly pipette the solution up and down to facilitate

dissolution.

Incubation: Allow the solution to sit at room temperature for a few minutes to ensure the

peptide has completely dissolved. The resulting solution should be clear and free of any

visible particulates.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, it is highly recommended to

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store these aliquots at -80°C for long-term stability.

Operational and Disposal Plans
Handling and Storage:

Handling: Always handle MEN 10207 acetate in a well-ventilated area. Avoid the formation

of dust or aerosols. After handling, wash hands thoroughly.

Storage: Store lyophilized MEN 10207 acetate at -20°C in a tightly sealed container,

protected from light and moisture. Reconstituted solutions should be stored at -80°C.

Disposal:

Unused MEN 10207 acetate and any materials contaminated with it (e.g., pipette tips, gloves,

vials) must be disposed of as chemical waste. Follow all local, state, and federal regulations for

hazardous waste disposal. Do not dispose of this compound down the drain or in the regular

trash.

Emergency Procedures
In the event of an emergency, prompt and correct action is crucial.

Skin Contact: Immediately remove any contaminated clothing. Wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected individual to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Spill: In case of a spill, evacuate the immediate area. If the spill is minor, absorb the material

with an inert absorbent material and place it in a sealed container for chemical waste
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disposal. For larger spills, or if you are unsure how to proceed, contact your institution's

environmental health and safety department.

Preparation

Reconstitution

Handling & Storage

Disposal & Emergency

Start: Obtain MEN 10207 Acetate

Don Personal Protective Equipment
(Lab Coat, Gloves, Eye Protection)

Store Lyophilized Peptide at -20°C

Prepare Sanitized Workspace

Equilibrate Vial to Room Temperature

Calculate Required Solvent Volume

Gently Add DMSO to Vial

Allow Peptide to Dissolve
(Gentle Swirling)

Aliquot Stock Solution for Storage

Use in Experiment Store Aliquots at -80°C

Dispose of Waste as Chemical Waste

Spill Occurs Personal Exposure OccursFollow Emergency Procedures

Collect contaminated materials
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of MEN 10207 acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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